Cas no 2229075-69-6 (2-(5-Bromo-3-fluoro-2-hydroxyphenyl)prop-2-enoic acid)

• Product Name: 2-(5-Bromo-3-fluoro-2-hydroxyphenyl)prop-2-enoic acid
• CAS No: 2229075-69-6
• MF: C₉H₆BrFO₃
• MW: 261.044545650482
• CID: 5793981
• PubChem ID: 165698144
• Update Time: 2025-10-20

2-(5-Bromo-3-fluoro-2-hydroxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2229075-69-6
• 2-(5-bromo-3-fluoro-2-hydroxyphenyl)prop-2-enoic acid
• EN300-1937680
• 2-(5-Bromo-3-fluoro-2-hydroxyphenyl)prop-2-enoic acid

• Inchi： 1S/C9H6BrFO3/c1-4(9(13)14)6-2-5(10)3-7(11)8(6)12/h2-3,12H,1H2,(H,13,14)
• InChI Key： FIKQBFZTWBSPLP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=C)C(=O)O)C=1)O)F

Computed Properties

• Exact Mass: 259.94843g/mol
• Monoisotopic Mass: 259.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(5-Bromo-3-fluoro-2-hydroxyphenyl)prop-2-enoic acid

Research Brief on 2-(5-Bromo-3-fluoro-2-hydroxyphenyl)prop-2-enoic acid (CAS: 2229075-69-6)

2-(5-Bromo-3-fluoro-2-hydroxyphenyl)prop-2-enoic acid (CAS: 2229075-69-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-fluoro-hydroxyphenyl and propenoic acid moieties, exhibits promising potential as a bioactive molecule for therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations, which suggest its relevance in drug discovery and development.

The synthesis of 2-(5-Bromo-3-fluoro-2-hydroxyphenyl)prop-2-enoic acid involves a multi-step process, including halogenation and carboxylation reactions, to achieve high purity and yield. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its molecular structure. Researchers have highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological studies.

In vitro studies have demonstrated that 2-(5-Bromo-3-fluoro-2-hydroxyphenyl)prop-2-enoic acid exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown affinity towards cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. Additionally, preliminary cytotoxicity assays indicate selective activity against cancer cell lines, warranting further investigation into its mechanisms of action.

Recent advancements in computational chemistry have facilitated the docking studies of this compound with various biological targets. Molecular dynamics simulations predict favorable binding interactions with proteins associated with neurodegenerative diseases, opening new avenues for its use in central nervous system (CNS) drug development. These findings are supported by in silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, which suggests acceptable pharmacokinetic properties.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are directed towards structural modifications to enhance its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full potential in preclinical models.

In conclusion, 2-(5-Bromo-3-fluoro-2-hydroxyphenyl)prop-2-enoic acid (CAS: 2229075-69-6) represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activities position it as a molecule of interest for developing novel therapeutics targeting inflammation and oncology. Future studies will focus on elucidating its precise mechanisms and advancing it through the drug development pipeline.